Cas no 61545-99-1 (1-Methyl-3-octylimidazolium Bromide)

• Product Name: 1-Methyl-3-octylimidazolium Bromide
• CAS No: 61545-99-1
• MF: C₁₂H₂₃BrN₂
• MW: 275.228422403336
• MDL: MFCD10566918
• CID: 475417
• PubChem ID: 87559781
• Update Time: 2025-05-25

1-Methyl-3-octylimidazolium Bromide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-methyl-3-octyl-, bromide
• 1-METHYL-3-N-OCTYLIMIDAZOLIUM BROMIDE
• 1-methyl-3-octylimidazol-1-ium,bromide
• 1-Octyl-3-methylimidazolium Bromide
• C12H23BrN2
• 1-Methyl-3-octylimidazolium bromide
• DSSTox_RID_83407
• DSSTox_CID_29288
• DSSTox_GSID_49332
• Tox21_202653
• 1-Methyl-3-octyl-2H-imidazole;hydrobromide
• CS-W012326
• M1904
• 1-Methyl-3-octyl-1H-imidazol-3-ium bromide
• 1-methyl-3-n-octyl-imidazolium bromide
• 1-methyl-3-octylimidazoliumbromide
• AKOS015898333
• 61545-99-1
• 1-n-octyl-3-methyl-imidazolium bromide
• AKOS015833031
• D70824
• URVSXZLUUCVGQM-UHFFFAOYSA-M
• Q-102707
• MFCD10566918
• 1H-Imidazolium, 3-methyl-1-octyl-, bromide (1:1)
• 1-methyl-3-octylimidazol-1-ium;bromide
• SY033841
• 1-METHYL-3-N-OCTYLIMIDAZOLIUM BROMIDE [OMIm]Br
• AS-65334
• SCHEMBL193258
• 1-Methyl-3-octylimidazolium Bromide

• MDL： MFCD10566918
• Inchi： 1S/C12H23N2.BrH/c1-3-4-5-6-7-8-9-14-11-10-13(2)12-14;/h10-12H,3-9H2,1-2H3;1H/q+1;/p-1
• InChI Key： URVSXZLUUCVGQM-UHFFFAOYSA-M
• SMILES： [Br-].N1(C=C[N+](C)=C1)CCCCCCCC

Computed Properties

• Exact Mass: 274.10400
• Monoisotopic Mass: 274.10446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 6.5

Experimental Properties

• Color/Form: Not determined
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 8.81000
• LogP: -0.32290
• Vapor Pressure: No data available

1-Methyl-3-octylimidazolium Bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Methyl-3-octylimidazolium Bromide

Research Brief on 1-Methyl-3-octylimidazolium Bromide (CAS: 61545-99-1) in Chemical Biology and Pharmaceutical Applications

1-Methyl-3-octylimidazolium bromide (CAS: 61545-99-1), a member of the ionic liquids (ILs) family, has garnered significant attention in recent years due to its unique physicochemical properties and versatile applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging roles in drug delivery, biocatalysis, and antimicrobial applications. The compound's amphiphilic nature, low toxicity, and tunable properties make it a promising candidate for innovative therapeutic strategies.

Recent studies have highlighted the role of 1-methyl-3-octylimidazolium bromide as a green solvent and stabilizer in pharmaceutical formulations. A 2023 study published in the Journal of Molecular Liquids demonstrated its efficacy in enhancing the solubility and bioavailability of poorly water-soluble drugs, such as anticancer agents and anti-inflammatory compounds. The IL's ability to form micelles and its compatibility with biological membranes were identified as key factors in improving drug delivery efficiency. Molecular dynamics simulations further revealed that the octyl chain length optimizes interactions with hydrophobic drug molecules while the imidazolium head group facilitates aqueous dispersion.

In biocatalysis, 1-methyl-3-octylimidazolium bromide has shown remarkable potential as a reaction medium for enzymatic transformations. Research from the ACS Sustainable Chemistry & Engineering (2024) reported its use in stabilizing lipases and cellulases, achieving up to 80% retention of enzymatic activity even at elevated temperatures. The IL's dual functionality—acting as both a solvent and a structure-directing agent—was found to prevent protein denaturation while maintaining high substrate accessibility. This breakthrough opens avenues for sustainable pharmaceutical manufacturing processes with reduced environmental impact.

Antimicrobial applications of 1-methyl-3-octylimidazolium bromide have also emerged as a focal point. A multi-institutional study (2024) published in Biomaterials Science characterized its broad-spectrum activity against drug-resistant pathogens, including MRSA and Candida auris. The mechanism involves disruption of microbial cell membranes through electrostatic interactions with negatively charged phospholipids, coupled with penetration of the octyl chain into lipid bilayers. Structure-activity relationship (SAR) analyses indicated that the bromide counterion enhances this effect compared to other halide variants.

Toxicity profiling remains an active area of investigation. While 1-methyl-3-octylimidazolium bromide exhibits lower cytotoxicity than shorter-chain imidazolium ILs (as shown in Chemical Research in Toxicology, 2023), recent in vivo studies suggest dose-dependent hepatotoxicity at concentrations above 100 mg/kg. Advanced formulations incorporating this IL with biocompatible polymers (e.g., PLGA) have demonstrated reduced systemic toxicity while maintaining therapeutic efficacy—a strategy currently in preclinical evaluation for topical antimicrobial applications.

The compound's potential extends to diagnostic applications, with a 2024 Analytical Chemistry report detailing its use as a matrix-assisted laser desorption/ionization (MALDI) matrix enhancer for small molecule imaging in tissue samples. The IL's ability to suppress background interference while enhancing signal intensity for metabolites and pharmaceuticals positions it as a valuable tool in spatial omics and pharmacodynamic studies.

Future research directions emphasize the need for comprehensive structure-property relationship studies to optimize 1-methyl-3-octylimidazolium bromide for specific applications. Computational modeling combined with high-throughput screening approaches are expected to accelerate the development of next-generation IL-based therapeutics and diagnostics. Regulatory considerations regarding the environmental persistence of such compounds are also driving research into biodegradable modifications of the imidazolium core structure.